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Compound of Interest

Compound Name: Boscalid-5-hydroxy

Cat. No.: B1459923

This technical guide provides a detailed overview of the chemical properties, metabolic
formation, analytical methodologies, and mechanism of action related to Boscalid-5-hydroxy.
This compound is the primary hydroxylated metabolite of Boscalid, a widely used succinate
dehydrogenase inhibitor (SDHI) fungicide.

While extensive data exists for the parent compound, Boscalid, specific experimental
physicochemical data for its 5-hydroxy metabolite is not broadly available in the public domain.
This guide compiles the known information for Boscalid-5-hydroxy and includes data for the
parent compound for context and comparison.

Chemical and Physical Properties

Boscalid-5-hydroxy, also known as M510F01 in metabolic studies, is formed through the
hydroxylation of the biphenyl ring of Boscalid. This transformation is a key step in the phase |
biotransformation of the parent fungicide.

Table 1: Chemical Identity of Boscalid-5-hydroxy
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Property Value

2-chloro-N-[2-(4-chlorophenyl)-4-
hydroxyphenyl]pyridine-3-carboxamide

IUPAC Name

2-Chloro-N-(4'-chloro-5-hydroxy[1,1'-

Synonyms biphenyl]-2-yl)-3-pyridinecarboxamide;
M510F01

CAS Number 661463-87-2

Molecular Formula C18H12CI2N202

Molecular Weight 359.21 g/mol

InChl Key GLTMLPGXPMAIOI-UHFFFAOYSA-N

C1=CC(=C(C=C1Cl)C2=C(C=C(C=C2)O)NC(=
0)C3=C(N=CC=C3)Cl)

Canonical SMILES

| Physical State | Solid |

Table 2: Physicochemical Properties of Boscalid (Parent Compound) Note: This data pertains
to the parent compound, Boscalid, as specific experimental values for Boscalid-5-hydroxy are
not readily available.

Property Value

Melting Point 142.8 - 143.8 °C

Boiling Point Decomposes before boiling (approx. 300 °C)
Water Solubility 4.6 mg/L (at 20 °C)

pKa Does not dissociate in water

Vapor Pressure 7 x 10~° hPa (at 20 °C)

| Log P (Octanol-Water Partition Coefficient) | 2.96 |

Metabolic Formation of Boscalid-5-hydroxy
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Boscalid-5-hydroxy is the principal Phase | metabolite of Boscalid in various organisms. The
metabolic transformation involves the hydroxylation of the diphenyl ring, a reaction primarily
catalyzed by the cytochrome P450 family of enzymes. This process increases the polarity of
the molecule, facilitating its further conjugation and excretion.

Figure 1: Metabolic pathway of Boscalid to Boscalid-5-hydroxy.

Experimental Protocols

A direct, scalable chemical synthesis protocol for Boscalid-5-hydroxy is not widely published,
as it is primarily characterized as a metabolite. Its preparation for use as an analytical standard
typically involves specialized synthesis or isolation from in vivo or in vitro metabolism studies.

The synthesis of the parent compound, Boscalid, is well-documented and generally follows a
three-step process[1]:

e Suzuki Coupling: 2-chloro-1-nitrobenzene is coupled with 4-chlorophenylboronic acid using a
palladium catalyst to form the 4'-chloro-2-nitro-1,1'-biphenyl intermediate.

» Nitro Group Reduction: The nitro group of the intermediate is reduced to an amine, typically
through hydrogenation, to yield 2-amino-4'-chloro-1,1'-biphenyl.

e Amidation: The resulting aminobiphenyl is reacted with 2-chloronicotinoyl chloride to form the
final Boscalid product[1].

The quantification of Boscalid-5-hydroxy, along with the parent compound, is crucial for
residue analysis and metabolism studies. The standard method involves liquid chromatography
coupled with tandem mass spectrometry (LC-MS/MS), which provides high sensitivity and
specificity.

Objective: To extract and quantify Boscalid and Boscalid-5-hydroxy (M510F01) from a water
sample.

Materials:
o Water sample

e Solid Phase Extraction (SPE) cartridges (e.g., C18)
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Methanol, HPLC grade

Acetonitrile, HPLC grade

Formic acid

Reference standards for Boscalid and Boscalid-5-hydroxy

LC-MS/MS system with an electrospray ionization (ESI) source

Protocol:

Sample Preparation:
o Acidify 100 mL of the water sample with formic acid to a pH of ~3.

o Condition a C18 SPE cartridge with 5 mL of methanol followed by 5 mL of acidified
deionized water.

Solid Phase Extraction (SPE):

o Load the prepared water sample onto the SPE cartridge at a flow rate of approximately 5
mL/min.

o Wash the cartridge with 5 mL of deionized water to remove interfering substances.
o Dry the cartridge under a vacuum or with a stream of nitrogen for 10 minutes.
Elution:

o Elute the analytes from the cartridge with 5 mL of methanol into a collection tube.
o Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.
Reconstitution:

o Reconstitute the dried residue in 1 mL of a methanol/water (80:20, v/v) solution.
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o Vortex the sample to ensure complete dissolution and transfer to an autosampler vial for
analysis.

e LC-MS/MS Analysis:

[¢]

LC Column: C18 column (e.g., 2.1 mm x 100 mm, 5 pm).
o Mobile Phase A: Water with 0.1% formic acid.
o Mobile Phase B: Methanol with 0.1% formic acid.

o Gradient: A suitable gradient to separate the parent and metabolite (e.g., start at 30% B,
ramp to 95% B).

o lonization: ESI in positive ion mode.

o Detection: Multiple Reaction Monitoring (MRM). Monitor specific precursor-to-product ion
transitions for both Boscalid and Boscalid-5-hydroxy.

Figure 2: General workflow for the analysis of Boscalid-5-hydroxy.

Mechanism of Action of Parent Compound

Boscalid-5-hydroxy is a metabolite and its primary relevance is in toxicological and residue
assessments. The fungicidal activity originates from the parent compound, Boscalid, which
functions as a Succinate Dehydrogenase Inhibitor (SDHI)[1][2].

Boscalid targets Complex Il of the mitochondrial electron transport chain[2][3]. It specifically
binds to the ubiquinone-binding site (Q-site) of the succinate dehydrogenase enzyme complex.
This binding action blocks the oxidation of succinate to fumarate, which is a critical step in the
Krebs cycle. The inhibition halts the transfer of electrons to ubiquinone, thereby disrupting
cellular respiration and leading to a severe depletion of ATP. This energy collapse ultimately
results in the inhibition of fungal spore germination and mycelial growth[1][4].

Figure 3: Inhibition of Complex Il by Boscalid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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